N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-(methylthio)benzamide

• IUPAC Name: N-[2-(2-methylimidazol-1-yl)ethyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C14H17N3OS/c1-11-15-7-9-17(11)10-8-16-14(18)12-5-3-4-6-13(12)19-2/h3-7,9H,8,10H2,1-2H3,(H,16,18)
• InChI Key: YZVUCXRFOSSGFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC(=O)C2=CC=CC=C2SC
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol
• CAS No.: 1286725-58-3

Description

N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C14H17N3OS and its molecular weight is 275.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiac Electrophysiological Activity

Compounds with the 1H-imidazol-1-yl moiety, similar to N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-(methylthio)benzamide, have been synthesized and evaluated for their cardiac electrophysiological activity. These compounds were found to exhibit potency in vitro, comparable to sematilide, a selective class III agent, indicating their potential as antiarrhythmic agents (Morgan et al., 1990).

Corrosion Inhibition

An experimental and theoretical study on imidazoline and its derivatives highlighted their good corrosion inhibition efficiency in acid media. This suggests that derivatives of this compound could also be explored for their corrosion inhibitory properties (Cruz et al., 2004).

Supramolecular Gelators

Research into N-(thiazol-2-yl) benzamide derivatives, which share structural similarities with this compound, demonstrated their ability to act as supramolecular gelators. This study sheds light on the impact of methyl functionality and non-covalent interactions on gelation behavior, suggesting applications in materials science (Yadav & Ballabh, 2020).

Angiotensin II Receptor Antagonists

A series of nonpeptide angiotensin II receptor antagonists featuring the imidazolyl moiety was synthesized, demonstrating potent antihypertensive effects upon oral administration. This research indicates the potential of such compounds in developing new treatments for hypertension (Carini et al., 1991).

Antimicrobial and Antitumor Agents

Novel hybrid molecules combining benzimidazole–oxadiazole were synthesized, showing promising antimicrobial activities. This suggests the utility of structurally related compounds in the search for new antimicrobial and antitumor agents (Shruthi et al., 2016).